Cas no 1368653-98-8 (1-(2-ethylphenyl)cyclohexan-1-amine)

• Product Name: 1-(2-ethylphenyl)cyclohexan-1-amine
• CAS No: 1368653-98-8
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 6104119
• PubChem ID: 82282701
• Update Time: 2025-11-06

1-(2-ethylphenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylphenyl)cyclohexan-1-amine
• EN300-1845495
• 1368653-98-8

• Inchi： 1S/C14H21N/c1-2-12-8-4-5-9-13(12)14(15)10-6-3-7-11-14/h4-5,8-9H,2-3,6-7,10-11,15H2,1H3
• InChI Key： WBAXHNOPRQRKHV-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC=CC=2CC)CCCCC1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-ethylphenyl)cyclohexan-1-amine

Professional Introduction to Compound with CAS No. 1368653-98-8 and Product Name 1-(2-ethylphenyl)cyclohexan-1-amine

1-(2-ethylphenyl)cyclohexan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1368653-98-8, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both aromatic and aliphatic moieties in its structure makes it a versatile candidate for further investigation, particularly in the synthesis of bioactive molecules.

The compound's structure consists of a cyclohexane ring substituted with an amine group at the 1-position and an ethylphenyl group at the 2-position. This configuration allows for diverse interactions with biological targets, making it a promising candidate for exploring novel pharmacological pathways. The amine functional group is particularly noteworthy, as it is a common pharmacophore in many drugs, facilitating hydrogen bonding and other critical interactions with biological receptors.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic properties of such compounds. Studies have indicated that 1-(2-ethylphenyl)cyclohexan-1-amine exhibits favorable solubility and metabolic stability, which are crucial factors for drug efficacy and safety. These properties make it an attractive scaffold for further derivatization to enhance its therapeutic potential.

In the realm of medicinal chemistry, the synthesis of analogs derived from 1-(2-ethylphenyl)cyclohexan-1-amine has been a focus of numerous research groups. By modifying the substituents on the cyclohexane ring or the phenyl group, chemists aim to optimize binding affinity and selectivity against specific biological targets. For instance, modifications aimed at enhancing the binding to certain enzyme families could lead to novel treatments for metabolic disorders or inflammatory conditions.

One particularly intriguing aspect of this compound is its potential role in modulating neurotransmitter systems. The ethylphenyl moiety suggests a possible interaction with serotonin or dopamine receptors, which are implicated in various neurological disorders. Preliminary in vitro studies have hinted at its ability to interact with these receptors, although further research is necessary to fully elucidate its mechanism of action.

The development of new drug candidates often involves rigorous testing to assess their safety and efficacy. 1-(2-ethylphenyl)cyclohexan-1-amine has been subjected to various assays to evaluate its potential as a lead compound. These assays include cytotoxicity tests, receptor binding assays, and preliminary animal models. While these studies are still in progress, they provide valuable insights into the compound's behavior in different biological contexts.

The field of drug discovery is continuously evolving, with new methodologies and technologies enhancing our ability to identify and optimize lead compounds. High-throughput screening (HTS) and structure-based drug design (SBDD) are two prominent approaches that have been instrumental in advancing projects like this one. By leveraging these techniques, researchers can rapidly assess large libraries of compounds for their potential therapeutic value.

The significance of 1-(2-ethylphenyl)cyclohexan-1-amine extends beyond its immediate applications in drug development. Its unique structural features make it a valuable tool for understanding fundamental principles in molecular recognition and ligand-receptor interactions. Such knowledge is crucial for designing future generations of drugs that are more effective and have fewer side effects.

As research progresses, the potential applications of 1-(2-ethylphenyl)cyclohexan-1-amine are likely to expand. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into clinical reality. The compound's multifaceted properties make it a promising candidate for further exploration, both as a standalone entity and as a scaffold for novel drug candidates.

In conclusion, 1-(2-ethylphenyl)cyclohexan-1-amine (CAS No. 1368653-98-8) represents an exciting opportunity in pharmaceutical chemistry. Its unique structure and promising preliminary results position it as a key player in the search for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicine.